Cas no 2248347-19-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl spiro[3.5]nonane-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl spiro[3.5]nonane-2-carboxylate
• CAS No: 2248347-19-3
• MF: C₁₈H₁₉NO₄
• MW: 313.347765207291
• CID: 6059428
• PubChem ID: 165860489
• Update Time: 2025-10-23

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl spiro[3.5]nonane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248347-19-3
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl spiro[3.5]nonane-2-carboxylate
• EN300-6515870

• Inchi： 1S/C18H19NO4/c20-15-13-6-2-3-7-14(13)16(21)19(15)23-17(22)12-10-18(11-12)8-4-1-5-9-18/h2-3,6-7,12H,1,4-5,8-11H2
• InChI Key： AFRSWAYUOJTSNP-UHFFFAOYSA-N
• SMILES： O(C(C1CC2(CCCCC2)C1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 313.13140809g/mol
• Monoisotopic Mass: 313.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl spiro[3.5]nonane-2-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl spiro[3.5]nonane-2-carboxylate (CAS No. 2248347-19-3)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl spiro[3.5]nonane-2-carboxylate, identified by the CAS number 2248347-19-3, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of spirocyclic heterocycles, which are known for their diverse biological activities and potential applications in drug discovery. The unique arrangement of functional groups within its molecular framework, including a dioxo moiety and an isoindol core, positions it as a promising candidate for further investigation in synthetic chemistry and pharmacological research.

The molecular structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl spiro[3.5]nonane-2-carboxylate features a spirocyclic connection between a cyclohexanone ring and a nonane chain, which contributes to its rigid conformation and potential for selective interactions with biological targets. The presence of the dioxo group enhances electrophilic character at certain positions, making it a versatile intermediate for further functionalization. Additionally, the isoindol scaffold is often associated with bioactive molecules, particularly those exhibiting antimicrobial, anti-inflammatory, or anticancer properties.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to mimic natural product scaffolds and exhibit high binding affinity. The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl spiro[3.5]nonane-2-carboxylate has been reported in several academic studies, highlighting its synthetic accessibility through multi-step organic transformations. Researchers have explored various methodologies to optimize yield and purity, including catalytic hydrogenation and oxidation reactions that selectively modify specific functional groups.

One of the most compelling aspects of this compound is its potential as a pharmacophore in drug design. The spirocyclic core provides a stable scaffold that can be further modified to target specific biological pathways. For instance, derivatives of this compound have been investigated for their interactions with enzymes and receptors involved in metabolic disorders and neurodegenerative diseases. The dioxo group serves as a key pharmacophoric element, enabling hydrogen bonding or electrostatic interactions with protein surfaces.

Recent advancements in computational chemistry have enabled the virtual screening of large libraries of compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl spiro[3.5]nonane-2-carboxylate, allowing researchers to predict binding affinities and identify promising candidates for experimental validation. These computational approaches have accelerated the drug discovery process by reducing the reliance on trial-and-error experimentation. Moreover, the integration of machine learning models has improved the accuracy of virtual screening predictions, making it possible to prioritize compounds based on their structural features and predicted biological activities.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl spiro[3.5]nonane-2-carboxylate has also been adapted for scalable production in industrial settings. Process optimization techniques have been employed to enhance efficiency and reduce costs without compromising quality. These efforts are crucial for translating laboratory discoveries into commercially viable pharmaceuticals. Additionally, green chemistry principles have been incorporated into synthetic routes to minimize environmental impact through solvent recovery and waste reduction strategies.

In conclusion, 1,3-dioxo - 2 , 3 - dihydro - 1 H - isoindol - 2 - yl spiro [ 3 . 5 ] nonane - 2 - carboxylate ( CAS No . 2248347 - 19 - 3 ) represents a significant advancement in medicinal chemistry due to its structural complexity and potential biological applications . Its unique features make it an attractive candidate for further exploration in drug development , particularly as part of larger research initiatives aimed at addressing unmet medical needs . As our understanding of molecular interactions continues to evolve , compounds like this one will play an increasingly important role in shaping the future of therapeutic interventions .